Cas no 219935-32-7 (3-(2-Morpholin-4-yl-ethoxy)-benzoic Acid)

• Product Name: 3-(2-Morpholin-4-yl-ethoxy)-benzoic Acid
• CAS No: 219935-32-7
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 254382
• PubChem ID: 23009905
• Update Time: 2025-05-25

3-(2-Morpholin-4-yl-ethoxy)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[2-(4-morpholinyl)ethoxy]-
• 3-(2-morpholin-4-ylethoxy)benzoic acid
• 3-(2-Morpholin-4-yl-ethoxy)-benzoic acid
• 3-(2-morpholin-4-yl-ethoxy)benzoic acid
• 3-{[2-(4-morpholinyl)ethyl]oxy}benzoic acid
• AG-E-60502
• CTK4E8160
• SBB052758
• SureCN4698008
• FT-0678784
• AKOS000212305
• Z323039158
• 219935-32-7
• CS-0269238
• 3-(2-morpholinoethoxy)benzoicacid
• Benzoic acid, 3-[2-(4-morpholinyl)ethoxy]-
• 3-[2-(morpholin-4-yl)ethoxy]benzoic acid
• 3-(2-Morpholin-4-yl-ethoxy)-benzoicacid
• TS-00790
• 3-(2-morpholinoethoxy)benzoic acid
• SCHEMBL4698008
• VWYBZJICHYTQGB-UHFFFAOYSA-N
• 3-(2-morpholin-4-yl-ethoxy)-benzoic acid, AldrichCPR
• DTXSID80629773
• 3-(2-Morpholin-4-yl-ethoxy)-benzoic Acid

• MDL： MFCD06797241
• Inchi： 1S/C13H17NO4/c15-13(16)11-2-1-3-12(10-11)18-9-6-14-4-7-17-8-5-14/h1-3,10H,4-9H2,(H,15,16)
• InChI Key： VWYBZJICHYTQGB-UHFFFAOYSA-N
• SMILES： O1CCN(CCOC2C=CC=C(C(=O)O)C=2)CC1

Computed Properties

• Exact Mass: 251.11600
• Monoisotopic Mass: 251.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2
• XLogP3: -1.2

Experimental Properties

• Density: 1.213
• Boiling Point: 440.2 °C at 760 mmHg
• Flash Point: 220 °C
• PSA: 59.00000
• LogP: 1.03370

3-(2-Morpholin-4-yl-ethoxy)-benzoic Acid Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(2-Morpholin-4-yl-ethoxy)-benzoic Acid

Recent Advances in the Study of 3-(2-Morpholin-4-yl-ethoxy)-benzoic Acid (CAS: 219935-32-7) in Chemical Biology and Pharmaceutical Research

3-(2-Morpholin-4-yl-ethoxy)-benzoic Acid (CAS: 219935-32-7) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its morpholine and benzoic acid moieties, has been explored for its role in modulating various biological pathways, particularly those involving protein-protein interactions and enzyme inhibition. Recent studies have highlighted its utility as a building block in medicinal chemistry and as a probe for understanding complex biological systems.

One of the key areas of interest is the compound's potential as a kinase inhibitor. Kinases play a critical role in signal transduction and are often implicated in diseases such as cancer and inflammatory disorders. Preliminary studies suggest that 3-(2-Morpholin-4-yl-ethoxy)-benzoic Acid may exhibit inhibitory activity against specific kinases, making it a promising candidate for further drug development. Researchers have employed computational docking studies and in vitro assays to elucidate its binding affinity and mechanism of action, with results indicating moderate to high potency against selected kinase targets.

In addition to its kinase inhibitory properties, this compound has also been investigated for its role in enhancing drug delivery systems. The morpholine moiety is known to improve solubility and bioavailability, which are critical factors in pharmaceutical formulations. Recent work has explored the incorporation of 3-(2-Morpholin-4-yl-ethoxy)-benzoic Acid into nanoparticle-based delivery systems, demonstrating improved stability and targeted release in preclinical models. These findings open new avenues for its use in nanomedicine, particularly for treating conditions that require precise drug localization.

Another notable application of 3-(2-Morpholin-4-yl-ethoxy)-benzoic Acid is in the field of chemical biology, where it serves as a versatile scaffold for the synthesis of more complex molecules. Researchers have utilized its reactive sites to create derivatives with enhanced biological activity or altered pharmacokinetic profiles. For instance, modifications to the benzoic acid group have yielded compounds with improved selectivity for certain biological targets, as evidenced by recent structure-activity relationship (SAR) studies. These efforts underscore the compound's adaptability and potential for generating novel therapeutics.

Despite these promising developments, challenges remain in fully harnessing the potential of 3-(2-Morpholin-4-yl-ethoxy)-benzoic Acid. Issues such as off-target effects and metabolic stability need to be addressed through further optimization and in vivo studies. However, the growing body of research supports its continued exploration as a valuable tool in both basic science and applied pharmaceutical research. Future directions may include large-scale synthesis for clinical trials and the development of hybrid molecules that combine its structural features with other pharmacophores to achieve synergistic effects.

In conclusion, 3-(2-Morpholin-4-yl-ethoxy)-benzoic Acid (CAS: 219935-32-7) represents a multifaceted compound with significant potential in chemical biology and drug discovery. Its applications span from kinase inhibition to drug delivery, and its modular structure allows for extensive customization. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and biological probes.